Cas no 474923-47-2 (sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate)

Sodium [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate is a structurally complex anionic phospholipid derivative, combining unsaturated oleoyl chains with a carboxylated undecanoyl moiety. Its amphiphilic nature and negatively charged phosphate and carboxyl groups make it suitable for applications requiring controlled self-assembly or membrane interactions. The unsaturated fatty acid chains enhance fluidity, while the carboxyl group provides reactivity for further functionalization. This compound is particularly valuable in lipid-based drug delivery systems, where its tunable physicochemical properties can improve stability and bioavailability. Its precise stereochemistry (R-configuration) ensures consistent behavior in biomimetic environments, making it a reliable choice for research in biophysics and nanomedicine.
sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate structure
474923-47-2 structure
Product Name:sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate
CAS No:474923-47-2
MF:C53H97NNaO11P
MW:978.300929784775
CID:3161910
PubChem ID:46907850
Update Time:2025-11-06

sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate Chemical and Physical Properties

Names and Identifiers

    • sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate
    • 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanyl) (sodium salt)
    • BP-28339
    • DTXSID20677172
    • 18:1 Dodecanyl PE, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanyl) (sodium salt), chloroform
    • 18:1 Dodecanyl PE
    • Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl 2-[(11-carboxyundecanoyl)amino]ethyl phosphate
    • 474923-47-2
    • 18:1 Dodecanyl PE, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanyl) (sodium salt), powder
    • sodium;[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate
    • Inchi: 1S/C53H98NO11P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-31-35-39-43-52(58)62-47-49(65-53(59)44-40-36-32-26-24-22-20-18-16-14-12-10-8-6-4-2)48-64-66(60,61)63-46-45-54-50(55)41-37-33-29-27-28-30-34-38-42-51(56)57;/h17-20,49H,3-16,21-48H2,1-2H3,(H,54,55)(H,56,57)(H,60,61);/q;+1/p-1/b19-17-,20-18-;/t49-;/m1./s1
    • InChI Key: AHHCDNFLXOEQMC-VXILFBGRSA-M
    • SMILES: P(=O)([O-])(OCCNC(CCCCCCCCCCC(=O)O)=O)OC[C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O.[Na+]

Computed Properties

  • Exact Mass: 977.66969419g/mol
  • Monoisotopic Mass: 977.66969419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 53
  • Complexity: 1270
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 178Ų

Experimental Properties

  • Color/Form: 10 mg/mL (870262C-25mg)

sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:−20°C

sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D130731-25mg
sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate
474923-47-2 >99%
25mg
¥1441.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D130731-500mg
sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate
474923-47-2 >99%
500mg
¥13787.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D130731-100mg
sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate
474923-47-2 >99%
100mg
¥4387.90 2023-09-03
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
870262C-25MG
18:1 Dodecanyl PE
474923-47-2 1,2-dioleoyl-
25MG
1256.91 2021-05-14
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
870262P-25MG
18:1 Dodecanyl PE
474923-47-2
25mg
¥1644.53 2023-11-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R025069-100mg
1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanyl) (sodium salt),99%
474923-47-2 99%
100mg
¥5265 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R025069-25mg
1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanyl) (sodium salt),99%
474923-47-2 99%
25mg
¥1730 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R025069-500mg
1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanyl) (sodium salt),99%
474923-47-2 99%
500mg
¥16545 2024-05-23
A2B Chem LLC
AG29318-25mg
1,2-dioleoyl-sn-glycero-3-phosphoethanolaMine-N-(dodecanyl) (sodiuM salt)
474923-47-2 >99%
25mg
$602.00 2024-04-20
A2B Chem LLC
AG29318-100mg
1,2-dioleoyl-sn-glycero-3-phosphoethanolaMine-N-(dodecanyl) (sodiuM salt)
474923-47-2 >99%
100mg
$1758.00 2024-04-20

sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate Related Literature

Additional information on sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate

Comprehensive Analysis of Sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate (CAS No. 474923-47-2)

The compound Sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate (CAS No. 474923-47-2) is a sophisticated phospholipid derivative with significant applications in biomedical research, drug delivery systems, and advanced material science. Its unique molecular structure, featuring a 2R-configuration and (Z)-octadec-9-enoyl (oleoyl) chains, contributes to its amphiphilic properties, making it an ideal candidate for lipid-based formulations. This article delves into its chemical characteristics, industrial relevance, and emerging trends in its utilization.

Chemically, this compound belongs to the class of phospholipids, specifically a sodium salt of a phosphorylated glyceride. The presence of 11-carboxyundecanoylamino and ethyl phosphate groups enhances its water solubility and biocompatibility, which are critical for pharmaceutical applications. Researchers often explore its role in liposome formation, where its oleoyl chains (derived from oleic acid) improve membrane fluidity and stability. These properties align with current trends in nanomedicine and targeted drug delivery, addressing frequent user queries like "how to improve liposome encapsulation efficiency" or "best lipids for nanoparticle formulations."

In the context of green chemistry and sustainable materials, this compound’s biodegradability and low toxicity profile have garnered attention. Its carboxylic acid moiety allows for further functionalization, enabling covalent conjugation with peptides or antibodies—a hot topic in personalized medicine. SEO-optimized searches such as "biodegradable phospholipids for drug delivery" or "functionalized lipids for biomedical applications" reflect growing interest in this niche. Moreover, its CAS No. 474923-47-2 serves as a key identifier for regulatory compliance and patent searches.

From a commercial perspective, Sodium,[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2-(11-carboxyundecanoylamino)ethyl phosphate is often compared to similar phospholipid derivatives like DSPE-PEG or DOPA, but its distinct carboxyundecanoyl linker offers unique advantages in pH-responsive systems. Industry forums frequently discuss its use in mRNA vaccine delivery, leveraging its ability to stabilize lipid nanoparticles (LNPs)—a trending topic since the COVID-19 pandemic. This aligns with search trends like "phospholipids for mRNA vaccines" or "LNPs formulation optimization."

Future research directions may focus on scaling up synthesis while maintaining high purity, as impurities in phospholipid-based excipients can impact drug efficacy. Analytical techniques such as HPLC and mass spectrometry are pivotal for quality control, addressing common questions like "how to analyze phospholipid purity." As the demand for biocompatible surfactants rises, this compound’s versatility positions it as a cornerstone in next-generation therapeutics and diagnostics.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd